Cas no 84289-48-5 (Pyrimidine, 4-(phenylmethoxy)-2-[(phenylmethyl)thio]-)

• Product Name: Pyrimidine, 4-(phenylmethoxy)-2-[(phenylmethyl)thio]-
• CAS No: 84289-48-5
• MF: C₁₈H₁₆N₂OS
• MW: 308.397442817688
• CID: 733295
• PubChem ID: 295890
• Update Time: 2025-04-19

Pyrimidine, 4-(phenylmethoxy)-2-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-(phenylmethoxy)-2-[(phenylmethyl)thio]-
• 2-benzylsulfanyl-4-phenylmethoxypyrimidine
• DTXSID00304358
• 4-(Benzyloxy)-2-(benzylsulfanyl)pyrimidine
• 84289-48-5
• NSC-165512
• NSC165512

• Inchi： 1S/C18H16N2OS/c1-3-7-15(8-4-1)13-21-17-11-12-19-18(20-17)22-14-16-9-5-2-6-10-16/h1-12H,13-14H2
• InChI Key： ZIKYGEGJCPUQMO-UHFFFAOYSA-N
• SMILES： S(C1=NC=CC(=N1)OCC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 308.09800
• Monoisotopic Mass: 308.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 60.3Ų

Experimental Properties

• PSA: 60.31000
• LogP: 4.34790